Cas no 316365-78-3 ([(E,2S,3R)-2-Amino-3-hydroxy-3-tritiooctadec-4-enyl] dihydrogen phosphate)

• Product Name: [(E,2S,3R)-2-Amino-3-hydroxy-3-tritiooctadec-4-enyl] dihydrogen phosphate
• CAS No: 316365-78-3
• MF: C₁₈H₃₈NO₅P
• MW: 381.479896306992
• CID: 316383
• Update Time: 2023-08-03

[(E,2S,3R)-2-Amino-3-hydroxy-3-tritiooctadec-4-enyl] dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• 4-Octadecene-3-t-1,3-diol,2-amino-, 1-(dihydrogen phosphate), (2S,3R,4E)- (9CI)
• [(E,2S,3R)-2-amino-3-hydroxy-3-tritiooctadec-4-enyl] dihydrogen phosphate
• [3-3H] sphingosine-1-phosphate
• Sphingosine, D-erythro-[3-3H]-1-phosphate
• 4-octadecene-[3-3H]-1,3-diol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R,4E)-
• 4-Octadecene-3-t-1,3-diol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R,4E)- (9CI)
• [(E,2S,3R)-2-Amino-3-hydroxy-3-tritiooctadec-4-enyl] dihydrogen phosphate

• Inchi： 1S/C18H38NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h14-15,17-18,20H,2-13,16,19H2,1H3,(H2,21,22,23)/b15-14+/t17-,18+/m0/s1/i18T
• InChI Key： DUYSYHSSBDVJSM-VUJAJGHUSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]([C@@]([3H])(/C=C/CCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 381.257
• Monoisotopic Mass: 381.257
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Boiling Point: 548.8°Cat760mmHg
• Flash Point: 285.7°C
• PSA: 122.82000
• LogP: 4.74150